1-Methylbenzoimidazol-5-amine
Overview
Description
1-Methylbenzoimidazol-5-amine is a chemical compound . It is a type of benzimidazole, which is a class of heterocyclic aromatic organic compounds .
Synthesis Analysis
The synthesis of 1-Methylbenzoimidazol-5-amine involves a reaction with hydrogen in ethanol at 20℃ for 18 hours . This process yields 1-Methylbenzoimidazol-5-amine as a dark orange oil .Molecular Structure Analysis
The molecular structure of 1-Methylbenzoimidazol-5-amine consists of a benzimidazole ring, which is a bicyclic compound made up of a six-membered benzene ring fused to a five-membered imidazole ring . The molecular formula is C8H9N3 .Chemical Reactions Analysis
Benzimidazole derivatives, including 1-Methylbenzoimidazol-5-amine, have been shown to exert anti-inflammatory effects mainly by interacting with various receptors and proteins . The substituent’s tendency and position on the benzimidazole ring significantly contribute to the anti-inflammatory activity .Physical And Chemical Properties Analysis
The physical and chemical properties of 1-Methylbenzoimidazol-5-amine include a molecular weight of 147.18 g/mol . The compound has one hydrogen bond donor and two hydrogen bond acceptors .Scientific Research Applications
Corrosion Inhibitors
Benzimidazoles, including 1-Methylbenzoimidazol-5-amine, are known to be effective corrosion inhibitors for steels, pure metals, and alloys . They are particularly effective in extremely aggressive, corrosive acidic media such as 1 M HCl, 1 M HNO3, 1.5 M H2SO4, basic media, 0.1 M NaOH or salt solutions . They act as mixed type inhibitors, exhibiting a stronger inhibitive effect on the cathodic reaction than on the anodic one .
Pharmacological Applications
Benzimidazoles have shown promising applications in biological and clinical studies . They are extensively explored as potent inhibitors of various enzymes involved in a wide range of therapeutic uses . These include antidiabetic, anticancer, antimicrobial, antiparasitic, analgesics, antiviral, and antihistamine applications . They are also used in cardiovascular disease, neurology, endocrinology, ophthalmology, and more .
Biological Activity
Benzimidazoles, including 1-Methylbenzoimidazol-5-amine, have been found to have significant biological activity . This is due to their excellent properties, like increased stability, bioavailability .
Structure-Activity Relationship Studies
Benzimidazoles are often used in structure-activity relationship (SAR) studies in medicinal chemistry . These studies help researchers understand how the structure of a molecule relates to its biological activity .
Synthesis of Derivatives
1-Methylbenzoimidazol-5-amine can serve as a starting material for the synthesis of a variety of benzimidazole derivatives . These derivatives can have a wide range of properties and uses, depending on the specific modifications made .
Research and Development
Given its wide range of applications and significant biological activity, 1-Methylbenzoimidazol-5-amine is a compound of interest in various research and development initiatives . It’s used in the development of new drugs, materials, and technologies .
Mechanism of Action
Target of Action
1-Methylbenzoimidazol-5-amine is a derivative of the benzimidazole moiety . Benzimidazoles have been reported to exhibit diverse pharmacological activities, including antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory activities
Mode of Action
The mode of action of benzimidazoles involves binding to the DNA minor groove . The binding agent is hydrophobically transferred from solution into the DNA minor groove, followed by the formation of hydrogen bonding or van der Waals interactions between the binding agent and the specific sequence in the DNA . This interaction can lead to changes in the DNA structure and function, affecting the transcription and replication processes.
Pharmacokinetics
It is reported that the compound has high gastrointestinal absorption and is bbb permeant . It is also reported to be a CYP1A2 inhibitor . These properties can influence the bioavailability of the compound.
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-methylbenzimidazol-5-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3/c1-11-5-10-7-4-6(9)2-3-8(7)11/h2-5H,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWBGBYZGEQUDBT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NC2=C1C=CC(=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20311266 | |
Record name | 1-methylbenzoimidazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20311266 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methylbenzoimidazol-5-amine | |
CAS RN |
10394-38-4 | |
Record name | 10394-38-4 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=240760 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-methylbenzoimidazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20311266 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-methyl-1H-1,3-benzodiazol-5-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.